3-(2-(methylsulfonyl)-1H-imidazol-1-yl)-N-(4-(trifluoromethoxy)benzyl)benzamide

• IUPAC Name: 3-(2-methylsulfonylimidazol-1-yl)-N-[[4-(trifluoromethoxy)phenyl]methyl]benzamide
• InChI: InChI=1S/C19H16F3N3O4S/c1-30(27,28)18-23-9-10-25(18)15-4-2-3-14(11-15)17(26)24-12-13-5-7-16(8-6-13)29-19(20,21)22/h2-11H,12H2,1H3,(H,24,26)
• InChI Key: ZWEZRNSGLGDEAJ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=NC=CN1C2=CC=CC(=C2)C(=O)NCC3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C19H16F3N3O4S
• Molecular Weight: 439.4 g/mol

Description

The compound is a complex organic molecule that likely contains an imidazole ring (a five-membered ring with two non-adjacent nitrogen atoms), a benzyl group (a phenyl ring attached to a methylene group), a methylsulfonyl group (a sulfur atom bonded to two oxygen atoms and one methyl group), and a trifluoromethoxy group (a carbon atom bonded to three fluorine atoms and one oxygen atom).

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of multiple functional groups and a heterocyclic ring. Unfortunately, without more specific information, it’s difficult to provide a detailed analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups all influence properties like solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound is a drug, its mechanism of action would depend on the biological pathway it targets. Without more information, it’s difficult to speculate on the mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, many organic compounds are flammable, and compounds containing sulfur or nitrogen can be irritants.

Future Directions

The future directions for research on a compound would depend on its potential applications. For example, if this compound has medicinal properties, future research might focus on optimizing its synthesis, improving its efficacy, or reducing its side effects.